Cas no 2171605-31-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid
• CAS No: 2171605-31-3
• MF: C₂₂H₂₀N₄O₅S
• MW: 452.483003616333
• CID: 6223393
• PubChem ID: 165493129
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1,2,3-thiadiazol-5-yl)carbamoyl]butanoic acid
• EN300-1488342
• 2171605-31-3

• Inchi： 1S/C22H20N4O5S/c27-20(28)10-9-18(21(29)25-19-11-23-26-32-19)24-22(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11,17-18H,9-10,12H2,(H,24,30)(H,25,29)(H,27,28)
• InChI Key： SNCPOMSAQCLXJZ-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.11544092g/mol
• Monoisotopic Mass: 452.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 159Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid (CAS No. 2171605-31-3): A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid (CAS No. 2171605-31-3) is a specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This molecule combines a fluorenylmethoxycarbonyl (Fmoc) protecting group, a 1,2,3-thiadiazole ring, and a carbamoylbutanoic acid moiety, making it a versatile building block for peptide synthesis and drug discovery. Its unique structure has garnered attention in the development of novel therapeutic agents, particularly in the fields of anticancer research and antiviral drug design.

One of the most intriguing aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid is its role in peptide coupling reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers often search for Fmoc-protected amino acid derivatives like this compound to enhance the efficiency of peptide chain assembly. The presence of the 1,2,3-thiadiazole ring adds another layer of functionality, as this heterocycle is known for its bioactivity and potential in medicinal chemistry applications.

In recent years, the scientific community has shown growing interest in thiadiazole-containing compounds due to their diverse biological activities. The 1,2,3-thiadiazole moiety in CAS 2171605-31-3 has been associated with antimicrobial, anti-inflammatory, and enzyme inhibitory properties. This aligns with current research trends focusing on heterocyclic compounds in drug discovery, particularly those targeting emerging viral infections and antibiotic-resistant bacteria. The compound's carbamoylbutanoic acid segment further enhances its water solubility, making it more suitable for biological studies.

The synthesis and application of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid represent important advancements in chemical biology. Researchers frequently inquire about Fmoc-protection strategies and thiadiazole incorporation methods when designing new molecular entities. This compound serves as an excellent example of how multifunctional building blocks can streamline the development of complex bioactive molecules. Its structural features make it particularly valuable for creating peptide-based therapeutics and targeted drug delivery systems, which are hot topics in contemporary pharmaceutical research.

From a commercial perspective, CAS 2171605-31-3 has gained attention in the fine chemicals market. Suppliers and researchers alike search for reliable sources of this Fmoc-thiadiazole derivative, especially those offering high purity grades suitable for bioconjugation experiments. The compound's stability under various conditions makes it attractive for long-term storage and international shipping, addressing common concerns in the research chemicals industry. Quality control parameters such as HPLC purity and spectroscopic characterization data are frequently requested by potential buyers.

In the context of green chemistry initiatives, the environmental impact of synthetic procedures involving 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid has become a subject of discussion. Researchers are exploring solvent-free reactions and catalytic methods to improve the sustainability of producing such specialized compounds. This aligns with broader industry trends toward eco-friendly synthesis and reduced waste generation in pharmaceutical manufacturing.

The analytical characterization of 2171605-31-3 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for verifying the compound's identity and purity, which are essential considerations for researchers working on structure-activity relationship studies. The availability of comprehensive spectral data for this compound facilitates its adoption in various research programs.

Looking toward future applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2,3-thiadiazol-5-yl)carbamoylbutanoic acid shows promise in combinatorial chemistry approaches. Its compatibility with automated synthesis platforms makes it suitable for high-throughput screening of potential drug candidates. The compound's modular nature allows for diverse structural modifications, enabling researchers to explore various pharmacophore configurations in their quest for new bioactive molecules.

In conclusion, CAS 2171605-31-3 represents a valuable tool for modern chemical research, combining the protective features of the Fmoc group with the bioactive potential of the 1,2,3-thiadiazole ring. Its applications span from peptide chemistry to drug discovery, addressing several current challenges in pharmaceutical development. As research continues to uncover new possibilities for multifunctional building blocks, compounds like this will undoubtedly play increasingly important roles in advancing medicinal chemistry and therapeutic innovation.